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Compound of Interest

Compound Name: N-Isopropylbenzamide

Cat. No.: B184332

N-Isopropylbenzamide: Molecular Properties

This document provides the fundamental molecular information for N-Isopropylbenzamide, a
compound of interest in various research and development contexts.

Core Molecular Data

The essential molecular details of N-lsopropylbenzamide are summarized below. This
information is critical for experimental design, chemical synthesis, and analytical
characterization.

Identifier Value Source
Molecular Formula C10H13NO [L][2][3114]15]
Molecular Weight 163.22 g/mol [1][5]
Alternate Molecular Weight 163.2163 g/mol [2]

Alternate Molecular Weight 163.219 g/mol [31[4]

CAS Number 5440-69-7 [2]

Logical Relationship of Molecular Properties
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The following diagram illustrates the fundamental relationship between the molecular formula
and the calculation of molecular weight.

Molecular Formula Atomic Weights
(C10H13NO)
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Click to download full resolution via product page

Caption: Relationship between molecular formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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